Cas no 68070-27-9 (Benzenamine, 2,2',2'',2'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, stereoisomer)

• Product Name: Benzenamine, 2,2',2'',2'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, stereoisomer
• CAS No: 68070-27-9
• MF: C₄₄H₃₄N₈
• MW: 674.794368267059
• CID: 1724321
• PubChem ID: 135431066
• Update Time: 2024-10-28

Benzenamine, 2,2',2'',2'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, stereoisomer Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,2',2'',2'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, stereoisomer
• cis-α,α,α,α-atropisomer 5,10,15,20-tetrakis(2-aminophenyl)porphyrin
• 5,10,15,20-tetra-o-aminophenylporphyrin
• 5,10,15,20-Tetrakis(2-aminophenyl)porphyrin
• 2,2',2'',2'''-porphyrin-5,10,15,20-tetrayltetraaniline
• 68070-27-9
• meso-tetrakis(o-aminophenyl)porphyrin
• 52199-35-6
• SCHEMBL38286
• CHEBI:52277
• FDJUBNCEVCSIAV-LWQDQPMZSA-N
• FDJUBNCEVCSIAV-UHFFFAOYSA-N
• Q27123345
• 2,2',2'',2'''-(Porphyrin-5,10,15,20-tetrayl)tetraaniline
• Benzenamine, 2,2',2'',2'''-(21H,23H-porphyrin-5,10,15,20-tetrayl)tetrakis-
• DD-048
• 2-[(5Z,10Z,14Z,19Z)-10,15,20-tris(2-aminophenyl)-21,23-dihydroporphyrin-5-yl]aniline
• tetrakis(o-aminophenyl)porphyrin
• Benzenamine,2,2',2',2''-(21H,23H-porphyrin-5,10,15,20-tetrayl)tetrakis-
• 5,10,15,20-Tetra(2-aminophenyl)-21H,23H-porphine
• 2-[7,12,17-Tris(2-aminophenyl)-21,22,23,24-tetraazapentacyclo[16.2.1.1<3,6>.1<8,11>.1<13,16>]tetracosa-1,3,5,7,9,11(23),12,14,16,18(21),19-undecaen-2-yl]phenylamine

• Inchi： 1S/C44H34N8/c45-29-13-5-1-9-25(29)41-33-17-19-35(49-33)42(26-10-2-6-14-30(26)46)37-21-23-39(51-37)44(28-12-4-8-16-32(28)48)40-24-22-38(52-40)43(36-20-18-34(41)50-36)27-11-3-7-15-31(27)47/h1-24,49,52H,45-48H2/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-
• InChI Key： FDJUBNCEVCSIAV-LWQDQPMZSA-N
• SMILES： NC1C=CC=CC=1C1=C2C=CC(C(C3C=CC=CC=3N)=C3C=CC(=C(C4C=CC=CC=4N)C4C=CC(N=4)=C(C4C=CC=CC=4N)C4=CC=C1N4)N3)=N2 |c:8,25,40,t:21|

Computed Properties

• Exact Mass: 674.29064312g/mol
• Monoisotopic Mass: 674.29064312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 4
• Complexity: 997
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 161Ų